Cas no 344241-52-7 ((2Z)-2-ethylidenecyclobutan-1-one)

• Product Name: (2Z)-2-ethylidenecyclobutan-1-one
• CAS No: 344241-52-7
• MF: C₆H₈O
• MW: 96.127121925354
• CID: 6032631
• PubChem ID: 100962893
• Update Time: 2025-11-01

(2Z)-2-ethylidenecyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-ethylidenecyclobutan-1-one
• 344241-52-7
• EN300-1085241

• Inchi： 1S/C6H8O/c1-2-5-3-4-6(5)7/h2H,3-4H2,1H3/b5-2-
• InChI Key： KLKXEMKQVJEICE-DJWKRKHSSA-N
• SMILES： O=C1/C(=C\C)/CC1

Computed Properties

• Exact Mass: 96.057514874g/mol
• Monoisotopic Mass: 96.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 17.1Ų

Additional information on (2Z)-2-ethylidenecyclobutan-1-one

Introduction to (2Z)-2-Ethylidenecyclobutan-1-One (CAS No. 344241-52-7)

(2Z)-2-Ethylidenecyclobutan-1-one is a significant compound in the field of organic chemistry and pharmaceutical research, characterized by its unique cyclobutane core and ethylidene functional group. This compound, identified by the CAS number 344241-52-7, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role in various chemical transformations. The cyclobutane ring, a four-membered saturated hydrocarbon, introduces rigidity to the molecular structure, making it a valuable scaffold for designing complex organic molecules.

The structural uniqueness of (2Z)-2-Ethylidenecyclobutan-1-one lies in its double bond configuration and the presence of an ethylidene group at the 2-position. This specific arrangement not only influences its electronic properties but also opens up diverse synthetic pathways. Researchers have been exploring its reactivity in cross-coupling reactions, cycloadditions, and other organic transformations that are pivotal in drug discovery and material science.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their wide-ranging biological activities. The cyclobutane ring in (2Z)-2-Ethylidenecyclobutan-1-one is particularly noteworthy because it can be easily modified to introduce various functional groups, thereby tailoring the compound for specific applications. For instance, derivatives of this compound have shown promise in the development of novel pharmaceuticals targeting neurological disorders.

The synthesis of (2Z)-2-Ethylidenecyclobutan-1-one typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route includes the condensation of cyclobutanone with ethyl acrylate under acidic conditions, followed by purification and isolation. Advances in catalytic systems have enabled more efficient and scalable production methods, making this compound more accessible for industrial applications.

The chemical properties of (2Z)-2-Ethylidenecyclobutan-1-one make it a versatile intermediate in organic synthesis. Its ability to undergo various reactions such as Michael additions, aldol condensations, and Diels-Alder reactions allows for the construction of complex molecular architectures. These reactions are fundamental in constructing pharmacophores, which are key structural features responsible for the biological activity of drugs.

Recent studies have highlighted the role of (2Z)-2-Ethylidenecyclobutan-1-one in medicinal chemistry. Researchers have demonstrated its utility in generating novel scaffolds for antiviral and anticancer agents. The rigid cyclobutane core provides stability to the molecular structure, while the ethylidene group offers a site for further functionalization. This combination has led to the discovery of several lead compounds that are currently undergoing further investigation.

The pharmacological potential of derivatives of (2Z)-2-Ethylidenecyclobutan-1-one has been explored through computational modeling and experimental studies. These studies suggest that modifications at specific positions on the ring can significantly alter the biological activity of the compound. For example, introducing electron-withdrawing groups can enhance binding affinity to biological targets, while electron-donating groups can modulate metabolic stability.

In addition to its pharmaceutical applications, (2Z)-2-Ethylidenecyclobutan-1-one has found utility in materials science. Its unique structural features make it a suitable candidate for developing advanced polymers and coatings with enhanced mechanical properties. The rigidity provided by the cyclobutane ring contributes to improved thermal stability and resistance to degradation, making it valuable for industrial applications.

The future prospects for (2Z)-2-Ethylidenecyclobutan-1-one are promising, with ongoing research focusing on optimizing its synthesis and expanding its applications. Innovations in synthetic methodologies are expected to further streamline production processes, making this compound more widely available for research and commercial purposes. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into practical applications.

In conclusion, (2Z)-Ethylidenecyclobutan-1-one (CAS No.344241-52-7) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.